4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine

• IUPAC Name: (Z)-N-[4-(4-chlorophenyl)piperazin-1-yl]-1-(3,4-dimethoxyphenyl)methanimine
• InChI: InChI=1S/C19H22ClN3O2/c1-24-18-8-3-15(13-19(18)25-2)14-21-23-11-9-22(10-12-23)17-6-4-16(20)5-7-17/h3-8,13-14H,9-12H2,1-2H3/b21-14-
• InChI Key: GDHSLDBYBIRKTR-STZFKDTASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2CCN(CC2)C3=CC=C(C=C3)Cl)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N\N2CCN(CC2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine, also known as 4C3DBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine involves its binding to the serotonin and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of these neurotransmitters, 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine increases their levels in the synaptic cleft, leading to increased neurotransmission and improved mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine include increased levels of serotonin and norepinephrine, as well as decreased levels of beta-amyloid plaques. These effects have been shown to improve mood, reduce the symptoms of Alzheimer's disease, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine in lab experiments is its specificity for the serotonin and norepinephrine transporters, which allows for more targeted research. However, one limitation is the lack of research on the long-term effects of 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine on the brain and other organs.

Future Directions

For research on 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine include further studies on its potential applications in the treatment of cancer, Alzheimer's disease, and depression, as well as investigations into its long-term effects on the brain and other organs. Additionally, research on the synthesis of 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine and its derivatives may lead to the development of more effective and targeted treatments for these diseases.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine involves the reaction of 4-chloroaniline with 3,4-dimethoxybenzaldehyde and piperazine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and depression. In cancer research, 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine has been shown to inhibit the growth of cancer cells by inducing apoptosis. In Alzheimer's disease research, 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine has been shown to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In depression research, 4-(4-chlorophenyl)-N-(3,4-dimethoxybenzylidene)-1-piperazinamine has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that regulate mood.